Cas no 1189913-54-9 (N-{5-methyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-4-(propane-2-sulfonyl)benzamide hydrochloride)

• Product Name: N-{5-methyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-4-(propane-2-sulfonyl)benzamide hydrochloride
• CAS No: 1189913-54-9
• MF: C₁₇H₂₂ClN₃O₃S₂
• MW: 415.957880496979
• CID: 6614438
• PubChem ID: 44827049
• Update Time: 2025-10-29

N-{5-methyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-4-(propane-2-sulfonyl)benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-{5-methyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-4-(propane-2-sulfonyl)benzamide hydrochloride
• 1189913-54-9
• N-(5-methyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-4-propan-2-ylsulfonylbenzamide;hydrochloride
• F2093-0156
• 4-(isopropylsulfonyl)-N-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride
• N-{5-methyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-4-(propane-2-sulfonyl)benzamide hydrochloride
• AKOS026681090

• Inchi： 1S/C17H21N3O3S2.ClH/c1-11(2)25(22,23)13-6-4-12(5-7-13)16(21)19-17-18-14-8-9-20(3)10-15(14)24-17;/h4-7,11H,8-10H2,1-3H3,(H,18,19,21);1H
• InChI Key： AMMAREFIEPFRAH-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(C(NC2=NC3=C(CN(C)CC3)S2)=O)=CC=1)(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 415.0791116g/mol
• Monoisotopic Mass: 415.0791116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 582
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-{5-methyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-4-(propane-2-sulfonyl)benzamide hydrochloride

Introduction to N-{5-methyl-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-yl}-4-(propane-2-sulfonyl)benzamide hydrochloride (CAS No. 1189913-54-9)

N-{5-methyl-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-yl}-4-(propane-2-sulfonyl)benzamide hydrochloride, identified by its CAS number 1189913-54-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features and biological activities, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of N-{5-methyl-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-yl}-4-(propane-2-sulfonyl)benzamide hydrochloride incorporates a fused thiazolo[5,4-c]pyridine core, which is a key pharmacophore responsible for its biological properties. This core structure is further functionalized with a 4-(propane-2-sulfonyl)benzamide moiety, enhancing its potential interactions with biological targets. The hydrochloride salt form of this compound ensures improved solubility and stability, which are crucial factors for its application in pharmaceutical formulations.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from heterocyclic compounds due to their diverse biological activities and structural versatility. The thiazolo[5,4-c]pyridine scaffold has been extensively studied for its potential applications in the treatment of various diseases, including cancer, inflammation, and infectious disorders. Research has demonstrated that this scaffold can modulate multiple biological pathways by interacting with specific enzymes and receptors.

The synthesis of N-{5-methyl-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-yl}-4-(propane-2-sulfonyl)benzamide hydrochloride involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 4-(propane-2-sulfonyl)benzamide group into the thiazolo[5,4-c]pyridine core is particularly critical, as it significantly influences the compound's pharmacological properties. Advanced synthetic techniques have been employed to achieve high yields and purity levels, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

Evaluation of the pharmacological properties of N-{5-methyl-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-yl}-4-(propane-2-sulfonyl)benzamide hydrochloride has revealed promising results in preclinical studies. These studies have indicated that the compound exhibits potent inhibitory activity against several target enzymes and receptors involved in disease pathogenesis. For instance, preliminary data suggest that this compound may interfere with the activity of kinases and other enzymes that play a role in cancer cell proliferation and survival. Additionally, it has shown potential in modulating inflammatory responses by interacting with cytokine receptors and signaling pathways.

The structural features of N-{5-methyl-4H,5H,6H,